![molecular formula C16H16N2O2 B1653168 (6E)-6-[1-[2-[(1E)-1-(6-oxocyclohexa-2,4-dien-1-ylidene)ethyl]hydrazinyl]ethylidene]cyclohexa-2,4-dien-1-one CAS No. 17745-88-9](/img/structure/B1653168.png)
(6E)-6-[1-[2-[(1E)-1-(6-oxocyclohexa-2,4-dien-1-ylidene)ethyl]hydrazinyl]ethylidene]cyclohexa-2,4-dien-1-one
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Overview
Description
(6E)-6-[1-[2-[(1E)-1-(6-oxocyclohexa-2,4-dien-1-ylidene)ethyl]hydrazinyl]ethylidene]cyclohexa-2,4-dien-1-one is a natural product found in Chione venosa with data available.
Scientific Research Applications
Chemical Reactions and Synthesis
(6E)-6-[1-[2-[(1E)-1-(6-oxocyclohexa-2,4-dien-1-ylidene)ethyl]hydrazinyl]ethylidene]cyclohexa-2,4-dien-1-one, due to its chemical structure, has been studied in the context of various chemical reactions and synthesis processes. For example, related compounds have been involved in reactions with aromatic amines, forming specific hydrazonamides under certain conditions (Murashevich, Burmistrov, & Toropin, 2013). The reaction dynamics of such compounds can be influenced by the electron-donating or withdrawing nature of the substituents.
Crystal Structures
The crystal structures of similar compounds have been analyzed to understand their molecular arrangement and stability. For instance, the crystal structures of derivatives of cyclohexa-2,4-dienone were determined, providing insights into their molecular geometry and interaction patterns (Chumakov et al., 2006).
Synthetic Applications
In the field of synthetic chemistry, these compounds serve as precursors or intermediates in the synthesis of various organic compounds. They are involved in reactions like the Diels-Alder reaction and cycloadditions, often resulting in structurally complex and biologically active molecules (Heine et al., 1988).
Bioactivity and Pharmaceutical Research
While the specific compound has not been directly linked to bioactivity or pharmaceutical applications, compounds with similar structures have been explored for their potential biological activities. For instance, derivatives of cyclohexa-2,4-dienone have been investigated for their insecticidal and anti-nematode activities (Konovalova et al., 2020). Such studies contribute to the development of new bioactive compounds and pharmaceutical agents.
Properties
CAS No. |
17745-88-9 |
---|---|
Molecular Formula |
C16H16N2O2 |
Molecular Weight |
268.31 |
IUPAC Name |
2-[(E)-N-[(E)-1-(2-hydroxyphenyl)ethylideneamino]-C-methylcarbonimidoyl]phenol |
InChI |
InChI=1S/C16H16N2O2/c1-11(13-7-3-5-9-15(13)19)17-18-12(2)14-8-4-6-10-16(14)20/h3-10,19-20H,1-2H3/b17-11+,18-12+ |
InChI Key |
SGLFMIPRTDRQPP-JYFOCSDGSA-N |
Isomeric SMILES |
C/C(=N\N=C(\C1=CC=CC=C1O)/C)/C2=CC=CC=C2O |
SMILES |
CC(=NN=C(C)C1=CC=CC=C1O)C2=CC=CC=C2O |
Canonical SMILES |
CC(=NN=C(C)C1=CC=CC=C1O)C2=CC=CC=C2O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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